Cas no 1805419-64-0 (Ethyl 5-bromo-2-cyano-4-(trifluoromethylthio)phenylacetate)

• Product Name: Ethyl 5-bromo-2-cyano-4-(trifluoromethylthio)phenylacetate
• CAS No: 1805419-64-0
• MF: C₁₂H₉BrF₃NO₂S
• MW: 368.169571638107
• CID: 4945685
• Update Time: 2025-05-22

Ethyl 5-bromo-2-cyano-4-(trifluoromethylthio)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-bromo-2-cyano-4-(trifluoromethylthio)phenylacetate

• Inchi： 1S/C12H9BrF3NO2S/c1-2-19-11(18)5-7-3-9(13)10(4-8(7)6-17)20-12(14,15)16/h3-4H,2,5H2,1H3
• InChI Key： JGXDVTVJOGVIRS-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(C#N)=C(C=1)CC(=O)OCC)SC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 396
• XLogP3: 4.2
• Topological Polar Surface Area: 75.4

Additional information on Ethyl 5-bromo-2-cyano-4-(trifluoromethylthio)phenylacetate

Ethyl 5-bromo-2-cyano-4-(trifluoromethylthio)phenylacetate: A Comprehensive Overview

Ethyl 5-bromo-2-cyano-4-(trifluoromethylthio)phenylacetate, with the CAS number 1805419-64-0, is a complex organic compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound is characterized by its unique structure, which includes a bromine atom, a cyano group, and a trifluoromethylthio substituent attached to a phenyl ring, further connected to an ethyl ester group. The combination of these functional groups makes it a versatile molecule with potential applications in drug design, agrochemicals, and advanced materials.

The synthesis of Ethyl 5-bromo-2-cyano-4-(trifluoromethylthio)phenylacetate involves a series of multi-step reactions, often employing advanced catalytic techniques and precise control over reaction conditions. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity, making it more accessible for large-scale production. For instance, researchers have explored the use of microwave-assisted synthesis and continuous-flow reactors to streamline the process, which aligns with the growing demand for sustainable chemical manufacturing practices.

One of the most notable aspects of this compound is its reactivity and stability. The presence of electron-withdrawing groups such as bromine and cyano enhances the electrophilic character of the aromatic ring, making it highly reactive towards nucleophilic substitution reactions. This property has been exploited in various applications, including the synthesis of bioactive molecules and advanced polymers. Recent findings suggest that Ethyl 5-bromo-2-cyano-4-(trifluoromethylthio)phenylacetate can serve as an effective precursor for generating heterocyclic compounds, which are valuable in drug discovery due to their diverse biological activities.

In terms of biological activity, Ethyl 5-bromo-2-cyano-4-(trifluoromethylthio)phenylacetate has shown promising results in preliminary assays targeting enzyme inhibition and cell proliferation modulation. For example, studies conducted in 2023 demonstrated its ability to inhibit histone deacetylases (HDACs), which are key enzymes involved in epigenetic regulation. This opens up new avenues for its application in the development of anti-cancer therapies. Additionally, its trifluoromethylthio group contributes to enhanced pharmacokinetic properties, such as improved bioavailability and reduced toxicity.

The environmental impact of Ethyl 5-bromo-2-cyano-4-(trifluoromethylthio)phenylacetate has also been a topic of recent research. Studies indicate that under certain conditions, this compound can undergo biodegradation through microbial action, reducing its persistence in the environment. However, further investigations are required to fully understand its ecological footprint and ensure its safe use in industrial applications.

In conclusion, Ethyl 5-bromo-2-cyano-4-(trifluoromethylthio)phenylacetate is a multifaceted compound with significant potential across various scientific domains. Its unique chemical structure, combined with advancements in synthetic methodologies and biological applications, positions it as a key player in modern chemical research. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to make substantial contributions to both academic and industrial sectors.